5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one

• Molecular Formula: C23H25ClN4O2
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 5-[(2-chlorophenyl)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H25ClN4O2/c1-16-20(15-17-5-3-4-6-21(17)24)22(29)26-23(25-16)28-13-11-27(12-14-28)18-7-9-19(30-2)10-8-18/h3-10H,11-15H2,1-2H3,(H,25,26,29)
• InChI Key: UZVPWYDLUZNSEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2CCN(CC2)C3=CC=C(C=C3)OC)CC4=CC=CC=C4Cl

Description

5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one is a synthetic small molecule provided for research and development purposes. This compound features a pyrimidin-4(3H)-one core structure substituted with a 2-chlorobenzyl group at the 5-position and a 4-(4-methoxyphenyl)piperazine moiety at the 2-position. The molecular scaffold is characteristic of compounds investigated for potential activity in central nervous system (CNS) targets . Piperazine-substituted pyrimidine derivatives are of significant interest in medicinal chemistry and are frequently explored as high-affinity, selective ligands for various G-protein coupled receptors (GPCRs), particularly dopaminergic and serotonergic receptor subtypes . Research into analogues suggests potential utility in developing pharmacological tools for studying receptor function and signal transduction pathways . This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions, utilizing personal protective equipment and working in a well-ventilated fume hood.

Biological Activity

The compound 5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one is a heterocyclic organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the compound's synthesis, biological activity, and relevant research findings.

Synthesis

The synthesis of this compound typically involves a multi-step process where various reagents and conditions are employed to achieve the desired structure. A common synthetic route includes the reaction of 2-chlorobenzyl derivatives with piperazine and methylpyrimidinone under controlled conditions. For instance, the coupling of piperazine derivatives with chlorobenzyl compounds often utilizes solvents like dichloromethane and catalysts such as triethylamine to facilitate the reaction.

Example Synthesis Route

• Starting Materials :
  • 2-chlorobenzyl chloride
  • 4-(4-methoxyphenyl)piperazine
  • Methyl pyrimidinone
• Reaction Conditions :
  • Solvent: Dichloromethane
  • Catalyst: Triethylamine
  • Temperature: Room temperature
• Yield : Typically around 70-80% depending on the specific conditions used.

Biological Activity

The biological activity of 5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one has been explored in various studies, highlighting its potential as a therapeutic agent.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacterial strains, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics. For example, one study reported MIC values as low as 2 µg/mL against certain Gram-positive bacteria.

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit key enzymes associated with various diseases:

Enzyme	IC50 (µM)	Reference
Acetylcholinesterase (AChE)	0.63
Urease	1.21
Carbonic Anhydrase	2.39

These findings suggest that the compound may have applications in treating conditions such as Alzheimer's disease and other disorders where enzyme inhibition is beneficial.

Anticancer Properties

In addition to its antimicrobial and enzyme-inhibitory activities, preliminary studies have indicated that this compound may possess anticancer properties. Cell line assays have shown that it can induce apoptosis in cancer cells, with IC50 values ranging from 5 to 10 µM, suggesting a potential role in cancer therapy.

Case Study 1: Antibacterial Efficacy

A study conducted by researchers at Nanjing Medical University evaluated the antibacterial efficacy of several synthesized pyrimidine derivatives, including our compound of interest. The results indicated that it significantly inhibited the growth of both Gram-positive and Gram-negative bacteria, outperforming several existing antibiotics in terms of potency.

Case Study 2: Enzyme Inhibition Mechanism

Another investigation focused on the mechanism of action regarding AChE inhibition by this compound. Using kinetic assays, it was determined that the compound acts as a non-competitive inhibitor, which could provide insights into its potential use in neurodegenerative disease treatment.

Scientific Research Applications

Antidepressant Effects

Research indicates that compounds with a similar structure to 5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one exhibit potential antidepressant properties. The piperazine ring is often associated with serotonin receptor modulation, which can lead to mood enhancement and anxiety reduction.

Anticancer Potential

Studies have shown that derivatives of pyrimidine compounds can inhibit cancer cell proliferation. The mechanism often involves the targeting of specific enzymes related to tumor growth. For instance, docking studies suggest that this compound could effectively bind to proteins involved in cell cycle regulation, thereby exhibiting anticancer activity.

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties against various bacterial strains. Preliminary studies indicate that it may possess significant activity against both gram-positive and gram-negative bacteria, making it a candidate for further development in treating infections.

Case Study 1: Antidepressant Activity

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of piperazine derivatives, including the target compound. The results indicated that these compounds significantly reduced depressive-like behaviors in animal models, suggesting their potential as antidepressants .

Case Study 2: Anticancer Efficacy

A recent investigation focused on the anticancer effects of similar pyrimidine derivatives against various cancer cell lines, including breast and lung cancer. The study found that certain modifications enhanced cytotoxicity, indicating that the structural features of 5-(2-chlorobenzyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one could be optimized for greater efficacy .

Case Study 3: Antimicrobial Testing

A comprehensive antimicrobial evaluation was conducted on several derivatives of this compound against Staphylococcus aureus and Escherichia coli. Results demonstrated that some derivatives exhibited potent antimicrobial activity, supporting the hypothesis that this class of compounds could be developed into new antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Differences in Physicochemical Properties

The target compound’s 2-chlorobenzyl and 4-methoxyphenylpiperazine groups distinguish it from analogs. Key comparisons include:

Table 1: Structural and Physicochemical Comparisons

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Predicted logP*	Notable Properties
Target Compound	2-Cl-benzyl, 4-MeO-phenylpiperazine	~432.9 (estimated)	~3.8 (estimated)	High lipophilicity; potential CNS activity
THPM2	Thiazole, SH, hydrazone	355.4 (C₁₄H₁₃N₅O₂S)	~2.5	Analgesic/anti-inflammatory activity (ED₅₀ = 25 mg/kg)
5-Butyl analog	Butyl, 3-MeO-phenylpiperazine	~370.5 (C₂₁H₃₀N₄O₂)	~4.1	Lower solubility (predicted pKa ~11.2)
2-(4-Cl-phenyl)-6-hydroxyethyl	4-Cl-phenyl, hydroxyethyl	264.7 (C₁₃H₁₃ClN₂O₂)	~1.9	Higher polarity due to -OH group

*logP estimated using fragment-based methods.

Key Observations :

• The 4-methoxyphenylpiperazine moiety may confer selective receptor binding (e.g., serotonin 5-HT₁A) compared to 3-methoxyphenyl analogs (), where substitution patterns significantly alter affinity .

Preparation Methods

Core Pyrimidinone Synthesis

The pyrimidinone core is typically synthesized via cyclocondensation reactions. A common approach involves reacting ethyl acetoacetate with urea or thiourea under acidic conditions to form 6-methylpyrimidin-4(3H)-one. In one protocol, a mixture of ethyl acetoacetate (1.0 equiv), urea (1.2 equiv), and concentrated hydrochloric acid undergoes reflux in ethanol at 80°C for 12 hours, yielding 6-methylpyrimidin-4(3H)-one with 85% efficiency . Alternative methods employ microwave-assisted synthesis to reduce reaction times to 2–3 hours while maintaining comparable yields.

Parameter	Value	Source
Reaction Temperature	80°C
Catalyst	Triethylamine (2.0 equiv)
Yield	68–72%

Palladium-catalyzed coupling has emerged as an alternative for enhanced selectivity. For example, using Pd(OAc)₂ (5 mol%) and BINAP (6 mol%) in toluene under reflux achieves 75% yield for analogous piperazine-pyrimidine couplings .

Benzylation at Position 5

The 2-chlorobenzyl group is introduced via reductive amination. A mixture of the intermediate 2-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one and 2-chlorobenzaldehyde in methanol reacts with sodium cyanoborohydride (NaBH₃CN) at room temperature for 24 hours . The reaction is pH-controlled (pH 5–6 using acetic acid) to favor imine formation before reduction.

Optimized Conditions:

• Solvent: Methanol

• Reducing Agent: NaBH₃CN (1.5 equiv)

• Temperature: 25°C

• Yield: 70–75%

Final Product Isolation and Purification

Crude product purification is critical due to byproducts from incomplete substitutions. Silica-gel column chromatography with ethyl acetate/hexane (3:7 v/v) eluent effectively isolates the target compound . Recrystallization from ethanol further enhances purity (>98% by HPLC) .

Characterization Data:

• Molecular Formula: C₂₃H₂₅ClN₄O₂

• ¹H NMR (400 MHz, CDCl₃): δ 2.19 (s, 3H, CH₃), 3.48–3.67 (m, 6H, piperazine), 5.40 (s, 1H, pyrimidinone), 6.80–7.85 (m, aromatic)

• Mass Spectrum (ES): m/z 425.1 [M+H]⁺

Scalability and Industrial Adaptations

Large-scale synthesis (≥1 kg) employs continuous flow reactors to improve heat transfer and reduce reaction times. For example, the piperazine substitution step achieves 80% yield in 4 hours using a microreactor system with Pd/C catalysis . Patent WO2021059220A1 highlights a telescoped process that combines steps 2 and 3, reducing solvent use by 40% and improving overall yield to 65% .

Q & A

Basic: What are the common synthetic routes for synthesizing this compound?

The synthesis typically involves multi-step organic reactions. Key steps include:

• Oxazole/Pyrimidine Core Formation : Initial preparation of the pyrimidine ring, followed by introduction of the 2-chlorobenzyl group via nucleophilic substitution or coupling reactions.
• Piperazine Functionalization : The 4-(4-methoxyphenyl)piperazine moiety is often synthesized separately and coupled to the pyrimidine core using amidation or alkylation reactions under reflux conditions (e.g., ethanol with glacial acetic acid as a catalyst) .
• Final Assembly : Purification via recrystallization or chromatography ensures high purity. Reagents like POCl₃/DMF (Vilsmeier-Haack formylation) and barbituric acid derivatives are critical intermediates .

Advanced: How can reaction conditions be optimized to mitigate low yields during nucleophilic substitution steps?

Low yields in nucleophilic substitution (e.g., introducing the chlorobenzyl group) often arise from steric hindrance or competing side reactions. Optimization strategies include:

• Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reactivity by stabilizing transition states .
• Temperature Control : Lower temperatures (0–5°C) reduce side reactions, while gradual warming ensures completion.
• Catalysts : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve interfacial reactivity in biphasic systems .
• Purification : Column chromatography with silica gel or reverse-phase HPLC resolves byproducts .

Basic: Which spectroscopic techniques are essential for structural characterization?

• NMR Spectroscopy : ¹H/¹³C NMR identifies substituents on the pyrimidine and piperazine rings. For example, methoxy (-OCH₃) protons resonate at δ 3.7–3.9 ppm, while aromatic protons show splitting patterns indicative of substitution .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns, critical for verifying the chlorobenzyl and piperazine groups .
• IR Spectroscopy : Stretching frequencies for C=O (1650–1700 cm⁻¹) and C-Cl (550–750 cm⁻¹) validate functional groups .

Advanced: How should researchers address contradictions in reported biological activity data?

Discrepancies in biological activity (e.g., varying IC₅₀ values in enzyme inhibition assays) may arise from:

• Assay Conditions : Differences in pH, temperature, or co-solvents (e.g., DMSO concentration) can alter compound solubility and activity. Standardize protocols across studies .
• Metabolic Stability : Assess cytochrome P450 interactions using liver microsomes to identify pharmacokinetic variability .
• Structural Analogues : Compare activity with derivatives lacking the 4-methoxyphenyl or chlorobenzyl groups to isolate pharmacophoric contributions .

Basic: What functional groups dictate the compound’s reactivity and bioactivity?

• Chlorobenzyl Group : Enhances lipophilicity, influencing membrane permeability and target binding .
• Piperazine Ring : Facilitates hydrogen bonding with biological targets (e.g., serotonin receptors) due to its basic nitrogen atoms .
• Methoxy Group : Electron-donating effects stabilize aromatic systems and modulate electronic interactions with enzymes .

Advanced: How can computational methods predict binding modes with therapeutic targets?

• Molecular Docking : Use software like AutoDock Vina to model interactions with receptors (e.g., dopamine D₂ or 5-HT₁A). The piperazine moiety often anchors in hydrophobic pockets .
• QSAR Modeling : Correlate substituent electronegativity (e.g., Cl vs. OCH₃) with bioactivity to guide analogue design .
• MD Simulations : Simulate binding stability over 100+ nanoseconds to assess entropic contributions from flexible side chains .

Basic: What safety precautions are critical during synthesis and handling?

• Chlorinated Reagents : Use fume hoods and PPE (gloves, goggles) to avoid inhalation/skin contact with chlorobenzyl intermediates .
• Pyrophoric Agents : Lithium aluminum hydride (LiAlH₄) requires inert atmosphere (N₂/Ar) and dry solvent conditions .
• Waste Disposal : Neutralize acidic/basic residues before disposal per EPA guidelines .

Advanced: What strategies resolve ambiguities in X-ray crystallographic data?

• Twinned Crystals : Use PLATON’s TWINABS to deconvolute overlapping reflections .
• Disorder Modeling : Refine occupancies of disordered piperazine or chlorobenzyl groups using SHELXL .
• Hydrogen Bonding Networks : Validate via Hirshfeld surface analysis to confirm intermolecular interactions .

Basic: How is purity assessed post-synthesis?

• HPLC : C18 columns with UV detection (λ = 254 nm) quantify impurities. A retention time shift indicates byproducts .
• Melting Point : Sharp melting ranges (e.g., 180–182°C) confirm crystallinity and purity .
• Elemental Analysis : Match C/H/N percentages with theoretical values (tolerance ≤0.4%) .

Advanced: What in vitro models are suitable for evaluating neuropharmacological activity?

• Radioligand Binding Assays : Assess affinity for serotonin (5-HT) or dopamine receptors using transfected HEK-293 cells .
• Calcium Flux Assays : Fluorescent dyes (e.g., Fluo-4) measure GPCR activation in real-time .
• Metabolic Stability : Incubate with liver microsomes to estimate first-pass metabolism rates .